Cas no 10004-71-4 (Benzenamine, N,N-dimethyl-4-(5-phenyl-2-oxazolyl)-)

• Product Name: Benzenamine, N,N-dimethyl-4-(5-phenyl-2-oxazolyl)-
• CAS No: 10004-71-4
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 97633
• PubChem ID: 15134379
• Update Time: 2025-04-18

Benzenamine, N,N-dimethyl-4-(5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-(5-phenyl-2-oxazolyl)-
• N,N-dimethyl-4-(5-phenyl-1,3-oxazol-2-yl)aniline
• 2-(4-Dimethylaminophenyl)-5-Phenyloxazol
• 2-(p-dimethylaminophenyl)-5-phenyl-1.3-oxazole
• AGN-PC-003W8Q
• CTK0G9132
• N,N-Dimethyl-4-(5-phenyl-oxazol-2-yl)-anilin
• N,N-dimethyl-4-(5-phenyloxazol-2-yl)aniline
• N,N-dimethyl-4-(5-phenyloxazol-2-yl)benzenamine
• N.N-Dimethyl-4-< 5-phenyl-oxazolyl-(2)> -anilin
• Oprea1_328788
• Oprea1_392942
• SureCN4879301
• SCHEMBL4879301
• DTXSID70568788
• 10004-71-4
• 2-(p-Dimethylamino-phenyl)-5-phenyloxazol
• 2-(p-dimethylaminophenyl)-5-phenyl-oxazol

• Inchi： 1S/C17H16N2O/c1-19(2)15-10-8-14(9-11-15)17-18-12-16(20-17)13-6-4-3-5-7-13/h3-12H,1-2H3
• InChI Key： UTYAVHBVIUGHOZ-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC(=CC=1)N(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.12638
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27
• LogP: 4.07460